Cas no 2694723-33-4 ((9H-fluoren-9-yl)methyl N-(2-carbamimidoylethyl)-N-methylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(2-carbamimidoylethyl)-N-methylcarbamate
• CAS No: 2694723-33-4
• MF: C₁₉H₂₁N₃O₂
• MW: 323.388944387436
• CID: 5613695
• PubChem ID: 165948568
• Update Time: 2025-08-03

(9H-fluoren-9-yl)methyl N-(2-carbamimidoylethyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2694723-33-4
• EN300-33050514
• (9H-fluoren-9-yl)methyl N-(2-carbamimidoylethyl)-N-methylcarbamate

• Inchi： 1S/C19H21N3O2/c1-22(11-10-18(20)21)19(23)24-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17H,10-12H2,1H3,(H3,20,21)
• InChI Key： OWFXWXXVXVFAJH-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCC(=N)N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 323.16337692g/mol
• Monoisotopic Mass: 323.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.4Ų

Additional information on (9H-fluoren-9-yl)methyl N-(2-carbamimidoylethyl)-N-methylcarbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-(2-carbamimidoylethyl)-N-methylcarbamate (CAS No. 2694723-33-4)

The compound (9H-fluoren-9-yl)methyl N-(2-carbamimidoylethyl)-N-methylcarbamate (CAS No. 2694723-33-4) is a specialized carbamate derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyl (Fmoc) protecting group and a carbamimidoylethyl moiety, makes it a valuable intermediate in the development of peptide-based therapeutics and small-molecule drugs. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery and bioconjugation strategies.

In recent years, the demand for Fmoc-protected compounds like (9H-fluoren-9-yl)methyl N-(2-carbamimidoylethyl)-N-methylcarbamate has surged, driven by advancements in peptide synthesis and biomedical engineering. This compound is particularly relevant in the context of targeted drug delivery systems, where its carbamate linkage provides stability under physiological conditions. Additionally, its carbamimidoyl group offers opportunities for further functionalization, making it a versatile building block in medicinal chemistry.

The synthesis and characterization of 2694723-33-4 have been explored in various scientific publications, highlighting its potential in enzyme inhibition and receptor modulation. Its compatibility with solid-phase peptide synthesis (SPPS) techniques has also been demonstrated, aligning with the growing trend toward automated synthesis platforms. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are gaining attention for their ability to facilitate the development of tailored therapeutics.

From a market perspective, (9H-fluoren-9-yl)methyl N-(2-carbamimidoylethyl)-N-methylcarbamate is part of a broader category of high-value intermediates used in API manufacturing. Its CAS number (2694723-33-4) is frequently searched in chemical databases, reflecting its importance in academic and industrial research. The compound’s stability and reactivity profile make it suitable for scale-up processes, addressing the need for cost-effective and sustainable production methods.

In conclusion, (9H-fluoren-9-yl)methyl N-(2-carbamimidoylethyl)-N-methylcarbamate (CAS No. 2694723-33-4) represents a critical tool in modern chemical biology and drug development. Its multifaceted applications, from peptide engineering to therapeutic agent design, underscore its relevance in addressing current challenges in healthcare innovation. As research continues to uncover new uses for this compound, its role in cutting-edge science is expected to expand further.